Cas no 869802-73-3 (A-850002)

A-850002 structure
A-850002 structure
Product name:A-850002
CAS No:869802-73-3
MF:C18H16N4OS
MW:336.41
CID:5147086
PubChem ID:11515548

A-850002 Chemical and Physical Properties

Names and Identifiers

    • T29513
    • 13-(dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-6-one
    • 13-(dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo(7.4.0.0^(2,7))trideca-1(13),2(7),3,9,11-pentaen-6-one
    • 9-dimethylamino-3-(4-methylphenyl)-3H-5-thia-1,3,7-triazafluoren-4-one
    • AKOS040750021
    • 869802-73-3
    • compound 28b [PMID: 16279797]
    • BDBM50177062
    • SCHEMBL6102967
    • A 850002
    • 13-(Dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
    • 9-dimethylamino-3-(4-methylphenyl)-3h-5-thia-1,3,6-triazafluoren-4-one
    • CHEMBL223869
    • A850002
    • compound 28b (PMID: 16279797)
    • A-850002
    • Q27074088
    • GTPL6355
    • Inchi: 1S/C18H16N4OS/c1-11-4-6-12(7-5-11)22-10-20-16-15-13(21(2)3)8-19-9-14(15)24-17(16)18(22)23/h4-10H,1-3H3
    • InChI Key: LPWKFUVWWQYLOD-UHFFFAOYSA-N
    • SMILES: N(C1C=NC=C2SC3C(N(C4C=CC(C)=CC=4)C=NC=3C=12)=O)(C)C

Computed Properties

  • Exact Mass: 336.10448232g/mol
  • Monoisotopic Mass: 336.10448232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77Ų
  • XLogP3: 3.2

A-850002 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T29513-5 mg
A-850002
869802-73-3
5mg
¥7000.00 2023-02-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T29513-5mg
A-850002
869802-73-3
5mg
¥ 7000 2023-09-07

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